molecular formula C15H17NO3 B12833788 7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione

Cat. No.: B12833788
M. Wt: 259.30 g/mol
InChI Key: VBDSTZDBRRERPA-UHFFFAOYSA-N
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Description

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione is a spirocyclic compound characterized by its unique structure, which includes a benzyl group, an oxa (oxygen-containing) ring, and an azaspiro (nitrogen-containing spiro) ring. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Chemical Reactions Analysis

Types of Reactions

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione has several applications in scientific research:

Mechanism of Action

The mechanism of action of 7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s spirocyclic structure allows it to fit into the active sites of enzymes, potentially inhibiting their activity. This interaction can disrupt various biochemical pathways, leading to the compound’s observed biological effects .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

7-Benzyl-2-oxa-7-azaspiro[4.5]decane-1,3-dione is unique due to its specific spirocyclic structure, which imparts distinct chemical and biological properties.

Properties

Molecular Formula

C15H17NO3

Molecular Weight

259.30 g/mol

IUPAC Name

9-benzyl-2-oxa-9-azaspiro[4.5]decane-1,3-dione

InChI

InChI=1S/C15H17NO3/c17-13-9-15(14(18)19-13)7-4-8-16(11-15)10-12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2

InChI Key

VBDSTZDBRRERPA-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC(=O)OC2=O)CN(C1)CC3=CC=CC=C3

Origin of Product

United States

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